2,2':6',2''-Terpyridine, 4'-(1-pyrenyl)-

• IUPAC Name: 4-pyren-1-yl-2,6-dipyridin-2-ylpyridine
• InChI: InChI=1S/C31H19N3/c1-3-16-32-26(8-1)28-18-23(19-29(34-28)27-9-2-4-17-33-27)24-14-12-22-11-10-20-6-5-7-21-13-15-25(24)31(22)30(20)21/h1-19H
• InChI Key: QRJVEKYHTAKHCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C4=C5C=CC6=CC=CC7=C6C5=C(C=C7)C=C4
• Molecular Formula: C31H19N3
• DSSTOX Substance ID: DTXSID50413222
• Molecular Weight: 433.5 g/mol
• CAS RN: 287472-59-7

Description

2,2’:6’,2’'-Terpyridine, often abbreviated to Terpy or Tpy, is a heterocyclic compound derived from pyridine. It is a white solid that is soluble in most organic solvents. The compound is mainly used as a ligand in coordination chemistry.

Synthesis Analysis

Terpyridine can be prepared in two steps, starting with 2-acetylpyridine. It coordinates with metal centers to form complexes. It is also utilized in the synthesis of chiral derivatives for asymmetric catalysis.

Molecular Structure Analysis

The molecular formula of 2,2’:6’,2’'-Terpyridine is C15H11N3. It has a molecular weight of 233.27. The SMILES string representation is c1ccc(nc1)-c2cccc(n2)-c3ccccn3.

Chemical Reactions Analysis

Terpyridine forms complexes with most transition metal ions as do other polypyridine compounds, such as 2,2’-bipyridine and 1,10-phenanthroline. Complexes containing two terpyridine complexes, i.e., [M(Terpy)2]n+ are common.

Physical And Chemical Properties Analysis

2,2’:6’,2’'-Terpyridine is a solid form with a melting point of 89-91 °C (lit.). It has an assay of 98%.

Mechanism of Action

Terpyridine is a tridentate ligand that binds metals at three meridional sites giving two adjacent 5-membered MN2C2 chelate rings. Terpyridine complexes, like other polypyridine complexes, exhibit characteristic optical and electrochemical properties: metal-to-ligand charge transfer (MLCT) in the visible region, reversible reduction and oxidation, and fairly intense luminescence.

Safety and Hazards

2,2’:6’,2’'-Terpyridine is classified as Acute Tox. 1 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It is fatal if swallowed or in contact with skin. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Terpyridine and its derivatives have been widely synthesized and extensively explored in order to understand light-induced energy and charge transfer processes in transition metal complexes. They are also being used to design functional materials suitable for use in optoelectronics, photoinduced catalysis, and biomedicine. The specificity towards different types of cell lines and the low cytotoxic activity towards healthy cells are of particular interest and are a positive feature for further developments.